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Compound of Interest

Compound Name: 9-Anthraldehyde hydrazone

Cat. No.: B15378616

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of 9-Anthraldehyde hydrazone, a molecule of interest in medicinal chemistry and materials
science. This document details the synthetic pathway from commercially available starting
materials and outlines the analytical techniques used to confirm its structure and purity.

Synthesis Methodology

The synthesis of 9-Anthraldehyde hydrazone is a two-step process that begins with the
formylation of anthracene to produce 9-Anthraldehyde, followed by a condensation reaction
with hydrazine hydrate.

Step 1: Synthesis of 9-Anthraldehyde

The Vilsmeier-Haack reaction is a widely used method for the formylation of electron-rich
aromatic compounds. In this procedure, anthracene reacts with a formylating agent, typically
generated in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCIs), to
yield 9-Anthraldehyde.

Experimental Protocol:

A detailed procedure for the synthesis of 9-Anthraldehyde is as follows:
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« In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, a mixture of
anthracene, N,N-dimethylformamide (DMF), and phosphorus oxychloride (POCIz) in a
suitable solvent (e.g., o-dichlorobenzene) is prepared.

e The reaction mixture is heated to a temperature between 80-110°C and stirred for several
hours.

o Upon completion of the reaction, the mixture is cooled, and the product is precipitated by the
addition of water.

e The crude 9-Anthraldehyde is collected by filtration, washed with water, and purified by
recrystallization from a suitable solvent, such as glacial acetic acid or ethanol, to yield a
yellow crystalline solid.

Step 2: Synthesis of 9-Anthraldehyde Hydrazone

The final step involves the condensation of the synthesized 9-Anthraldehyde with hydrazine
hydrate. This reaction forms the hydrazone through the nucleophilic addition of hydrazine to the
carbonyl group of the aldehyde, followed by the elimination of a water molecule.

Experimental Protocol:
A reported method for the synthesis of 9-Anthraldehyde hydrazone is as follows:

» To a solution of 9-Anthraldehyde (1.0 equivalent) in absolute ethanol, an excess of hydrazine
monohydrate is added.

» A catalytic amount of glacial acetic acid is added to the mixture.
e The reaction mixture is heated under reflux for 2 hours.
» After cooling to room temperature, the resulting yellow precipitate is collected by filtration.

e The crude product is purified by recrystallization from ethanol to afford 9-Anthraldehyde
hydrazone as a yellow solid. A yield of 79% has been reported for this procedure.

Characterization Data
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The structural confirmation and purity assessment of the synthesized 9-Anthraldehyde and its
hydrazone derivative are performed using various spectroscopic and physical methods.

Physical Properties

Molecular

Molecular . Melting Point
Compound Weight ( g/mol Appearance
Formula ) (°C)
Yellow crystalline
9-Anthraldehyde C15H100 206.24 104-105 )
solid
9-Anthraldehyde )
CisH12N2 220.27[1] 125-126 Yellow solid

hydrazone

Spectroscopic Data for 9-Anthraldehyde

1H NMR (CDCls, 3, ppm): 11.63 (s, 1H, -CHO), 9.28 (s, 1H, Ar-H), 8.52 (d, 2H, J=8.8 Hz, Ar-H),
8.08 (d, 2H, J=8.4 Hz, Ar-H), 7.70-7.50 (m, 4H, Ar-H).

13C NMR (CDCls, &, ppm): 193.8, 137.9, 131.5, 130.3, 129.2, 128.9, 127.1, 125.4, 124.7.[2][3]

FT-IR (KBr, cm~1): A prominent peak for the carbonyl (C=0) stretching of the aldehyde is
observed around 1700 cm~1. Other characteristic peaks include those for aromatic C-H and
C=C stretching.

Mass Spectrometry (EI): The mass spectrum shows a molecular ion peak (M*) at m/z = 206,
corresponding to the molecular weight of 9-Anthraldehyde.

Spectroscopic Data for 9-Anthraldehyde Hydrazone

1H NMR (CDCls, &, ppm): 8.80 (s, 1H, CH=N), 8.49 (d, J = 8.7 Hz, 2H, Ar-H), 8.43 (s, 1H, Ar-H),
8.00 (d, J = 8.1 Hz, 2H, Ar-H), 7.55-7.44 (m, 4H, Ar-H), 5.91 (s, 2H, -NH2).

13C NMR: Specific experimental data is not readily available in the searched literature.
However, the expected spectrum would show a signal for the imine carbon (CH=N) typically in
the range of 140-160 ppm, along with the characteristic signals for the anthracene ring
carbons.
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FT-IR (KBr, cm~1): While a specific spectrum was not found, the characteristic peaks for 9-

Anthraldehyde hydrazone would include:

N-H stretching vibrations in the range of 3200-3400 cm—1.
C=N (imine) stretching vibration around 1600-1650 cm~1.

The disappearance of the strong C=0 stretching peak from 9-Anthraldehyde (around 1700
cm™1) is a key indicator of the successful formation of the hydrazone.[4]

Aromatic C-H and C=C stretching peaks.

Mass Spectrometry: The mass spectrum is expected to show a molecular ion peak (M*) at m/z

= 220, corresponding to the molecular weight of 9-Anthraldehyde hydrazone.[1] Common

fragmentation patterns for hydrazones may include the loss of NHs or cleavage of the N-N
bond.[5][6]

Experimental and Synthetic Workflow

The overall workflow for the synthesis and characterization of 9-Anthraldehyde hydrazone is

depicted below.
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Caption: Synthesis and Characterization Workflow of 9-Anthraldehyde Hydrazone.

Applications in Drug Development and Research

Hydrazones are a versatile class of compounds with a wide range of reported biological
activities, including antimicrobial, anticonvulsant, analgesic, anti-inflammatory, and anticancer
properties. The presence of the azomethine group (-C=N-NH-) is crucial for their biological
action. The anthracene moiety in 9-Anthraldehyde hydrazone provides a large, planar
aromatic system that can facilitate intercalation with DNA or binding to protein targets. This
makes it an interesting scaffold for the design of new therapeutic agents. Further research into
the biological evaluation of 9-Anthraldehyde hydrazone and its derivatives is warranted to
explore its potential in drug discovery.

Conclusion

This technical guide has outlined a reliable and straightforward two-step synthesis for 9-
Anthraldehyde hydrazone. The characterization data provided, compiled from available
literature, confirms the structure of the product. While some spectroscopic data for the final
product is not extensively reported, the provided information and expected spectral
characteristics offer a solid foundation for researchers working with this compound. The
versatile nature of the hydrazone functional group combined with the unique properties of the
anthracene core makes 9-Anthraldehyde hydrazone a promising candidate for further
investigation in various scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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anthraldehyde-hydrazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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